Cas no 2758000-57-4 (3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride)

• Product Name: 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride
• CAS No: 2758000-57-4
• MF: C₆H₁₃ClF₃NO
• MW: 207.621731519699
• CID: 6096723
• PubChem ID: 165764348
• Update Time: 2025-06-24

3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride
• 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride
• EN300-37331243
• 2758000-57-4

• Inchi： 1S/C6H12F3NO.ClH/c1-3-10-4-5(2,11)6(7,8)9;/h10-11H,3-4H2,1-2H3;1H
• InChI Key： SRMIIMOEVQMBRL-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C)(CNCC)O)(F)F

Computed Properties

• Exact Mass: 207.0637762g/mol
• Monoisotopic Mass: 207.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride

Introduction to 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride (CAS No. 2758000-57-4)

3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride, identified by its CAS number 2758000-57-4, is a fluorinated compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a subject of interest for scientists exploring novel therapeutic agents. The presence of both ethylamino and trifluoro functional groups imparts distinct reactivity and biological activity, which are critical factors in drug design and discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and formulation studies. This property is particularly valuable in medicinal chemistry, where solubility is a key determinant of a compound's pharmacokinetic behavior. The fluorine atoms in the molecule contribute to its metabolic stability and binding affinity, which are essential characteristics for a prospective drug candidate.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological pathways effectively. Studies have demonstrated that the introduction of fluorine atoms can alter the electronic distribution and steric environment of molecules, leading to improved pharmacological properties such as increased bioavailability and resistance to enzymatic degradation. The 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride structure exemplifies this trend, as it combines the advantageous features of fluorinated alcohols with an amine moiety for potential interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the role of ethylamino derivatives in developing central nervous system (CNS) therapeutics. The ethylamino group can serve as a pharmacophore, contributing to the compound's ability to cross the blood-brain barrier. Additionally, the tertiary amine functionality provides a site for hydrogen bonding interactions, which is crucial for receptor binding affinity. The trifluoro substituent further enhances these interactions by increasing lipophilicity and reducing metabolic liability.

One notable application of this compound is in the investigation of potential treatments for neurological disorders. Preclinical studies have shown that structurally similar fluorinated amines exhibit neuroprotective effects by modulating neurotransmitter systems. The 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride molecule may serve as a lead compound for further optimization towards developing novel therapeutics targeting conditions such as Alzheimer's disease or Parkinson's disease. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemists.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including fluorination techniques and catalytic hydrogenation, are employed to construct the desired framework efficiently. The hydrochloride salt formation is typically achieved through quaternization followed by treatment with hydrochloric acid, yielding a stable crystalline form suitable for further characterization.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structural integrity of 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride. These analytical methods provide detailed insights into the molecular conformation and purity of the compound, which are critical parameters for pharmaceutical applications. Additionally, computational studies using molecular modeling software help predict potential interactions with biological targets, aiding in rational drug design.

The pharmacological profile of this compound is under active investigation in academic and industrial research settings. Initial in vitro assays have revealed promising activity against certain enzyme targets relevant to inflammation and pain management. Further studies are underway to evaluate its efficacy and safety profile in animal models before progressing to human clinical trials. The combination of its structural features makes it an attractive candidate for developing next-generation therapeutics with improved efficacy and reduced side effects.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride. Suppliers specializing in fine chemicals play a crucial role in providing researchers with compounds that meet stringent quality standards. These materials are indispensable for conducting robust experiments and advancing drug discovery programs efficiently.

In conclusion,3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride (CAS No. 2758000-57-4) represents a promising entity in pharmaceutical research due to its unique structural attributes and potential biological activity. Its fluorinated backbone combined with an ethylamino group offers a rich framework for medicinal chemists to explore novel therapeutic interventions. As research continues to uncover new applications for fluorinated compounds,this molecule may emerge as a key player in addressing unmet medical needs across various therapeutic areas.